Cas no 38404-93-2 (5-Bromo-4-chloro-3-indolyl phosphate)

5-Bromo-4-chloro-3-indolyl phosphate structure
38404-93-2 structure
Product Name:5-Bromo-4-chloro-3-indolyl phosphate
CAS No:38404-93-2
MF:C8H6BrClNO4P
MW:326.468301296234
CID:313902
PubChem ID:65409
Update Time:2025-04-19

5-Bromo-4-chloro-3-indolyl phosphate Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-4-chloro-3-indolyl phosphate
    • (5-bromo-4-chloro-1H-indol-3-yl) dihydrogen phosphate
    • 5-BROMO-4-CHLORO-3-INDOXYL PHOSPHATE
    • 4-bromo-4-chloro-3-indolyl phosphate
    • QRXMUCSWCMTJGU-UHFFFAOYSA-N
    • [(5-bromo-4-chloro-1H-indol-3-yl)oxy]phosphonic acid
    • BCIP (FREE BASE)
    • 5-Bcip
    • 5-bromo-4-chloro-1H-indol-3-yl dihydrogen phosphate
    • Q238472
    • DTXSID40191744
    • 5-bromo-4-chloro-3-indolyl-phosphate
    • UNII-BZ64NZV99J
    • WESTERN BLUE STABILIZED SUBSTRATE
    • 5-Bromo-4-chloro-3-indolylphosphate
    • 5-Bromo-4-chloro-3-indolyl phosphate disodium salt hydrate
    • CHEMBL4546994
    • (5-bromo-4-chloro-1 h-indol-3-yl) dihydrogen phosphate
    • 5-Bromo-4-chloro-3-indoyl-phosphate
    • 5-bromo-4-chloro-1H-indol-3-yldihydrogenphosphate
    • BZ64NZV99J
    • 5-bromo-4-chloroindoxyl phosphate
    • 1H-Indol-3-ol, 5-bromo-4-chloro-, dihydrogen phosphate (ester)
    • FT-0620122
    • BDBM22599
    • SCHEMBL23488
    • Indole der.
    • ((5-BROMO-4-CHLORO-1H-INDOL-3-YL)OXY)PHOSPHONIC ACID
    • 38404-93-2
    • CHEBI:75508
    • Inchi: 1S/C8H6BrClNO4P/c9-4-1-2-5-7(8(4)10)6(3-11-5)15-16(12,13)14/h1-3,11H,(H2,12,13,14)
    • InChI Key: QRXMUCSWCMTJGU-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1Cl)C(=CN2)OP(=O)(O)O

Computed Properties

  • Exact Mass: 324.89063g/mol
  • Monoisotopic Mass: 324.89063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 82.6Ų

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